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Compound of Interest

Compound Name: 2-Bromo-3-nitrothiophene

Cat. No.: B183354

Technical Guide: 2-Bromo-3-nitrothiophene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on 2-Bromo-3-nitrothiophene, a key building
block in synthetic and medicinal chemistry.

Chemical Identity and Properties

2-Bromo-3-nitrothiophene is a substituted thiophene ring carrying both a bromo and a nitro
group. These functional groups make it a versatile reagent for further chemical modifications,
particularly in the development of novel pharmaceutical compounds.
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Property Value Source
CAS Number 2161-96-8 [1][2]
IUPAC Name 2-bromo-3-nitrothiophene [1]
Molecular Formula C4H2BrNO2S [1]
Molecular Weight 208.04 g/mol [1]
Density 1.9+0.1 g/cm3 [2]
Boiling Point 236.8+20.0 °C at 760 mmHg [2]
Flash Point 97.0+21.8 °C [2]
SMILES C1=CSC(=C1--INVALID-LINK- o
-[O-)Br

InChl=1S/C4H2BrNO2S/c5-4-
InChl [1]
3(6(7)8)1-2-9-4/h1-2H

Logical Relationship of Chemical Identifiers

The following diagram illustrates the logical flow from the common name to its unique chemical
identifiers and structural representations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183354#2-bromo-3-nitrothiophene-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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